N-(5-chloro-2-methylphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide

• Molecular Formula: C23H18ClN3O
• Molecular Weight: 387.9 g/mol
• IUPAC Name: N-(5-chloro-2-methylphenyl)-1,5-diphenylpyrazole-4-carboxamide
• InChI: InChI=1S/C23H18ClN3O/c1-16-12-13-18(24)14-21(16)26-23(28)20-15-25-27(19-10-6-3-7-11-19)22(20)17-8-4-2-5-9-17/h2-15H,1H3,(H,26,28)
• InChI Key: FONFAVOAOUVUQG-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)Cl)NC(=O)C2=C(N(N=C2)C3=CC=CC=C3)C4=CC=CC=C4

Description

N-(5-chloro-2-methylphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide, commonly known as CPP, is a synthesized compound that has gained attention in scientific research for its potential therapeutic applications. CPP belongs to the class of pyrazole carboxamides and has been studied extensively for its mechanism of action and its effects on various biological processes.

Mechanism of Action

The mechanism of action of CPP involves the inhibition of the NF-κB signaling pathway. This pathway is responsible for the production of pro-inflammatory cytokines and is often overactivated in diseases such as cancer and inflammatory disorders. By inhibiting this pathway, CPP can reduce the production of pro-inflammatory cytokines and inhibit the growth of cancer cells.
Biochemical and Physiological Effects
CPP has been shown to have various biochemical and physiological effects in scientific research. In vitro studies have shown that CPP inhibits the growth of cancer cells and reduces the production of pro-inflammatory cytokines. In vivo studies have also shown that CPP can reduce inflammation in animal models of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the major advantages of using CPP in scientific research is its high purity and yield, which makes it suitable for use in various experiments. However, one of the limitations of using CPP is its relatively high cost, which may limit its use in some experiments.

Future Directions

There are many potential future directions for the use of CPP in scientific research. One area of research is the development of CPP-based drugs for the treatment of inflammatory diseases and cancer. Another area of research is the study of the effects of CPP on other biological processes, such as the immune system and neurological function. Overall, CPP has shown great potential for use in various fields of scientific research, and further studies are needed to fully understand its potential therapeutic applications.

Synthesis Methods

The synthesis of CPP involves the reaction of 5-chloro-2-methylbenzoic acid and diphenylhydrazine in the presence of a catalyst. The resulting product is then subjected to further reactions to form the final compound, CPP. The synthesis of CPP has been optimized to obtain high yields and purity, making it suitable for scientific research.

Scientific Research Applications

CPP has been studied extensively for its potential therapeutic applications in various fields of scientific research. One of the major areas of research has been its anti-inflammatory properties. CPP has been shown to inhibit the production of pro-inflammatory cytokines, which are responsible for the development of inflammatory diseases. CPP has also been studied for its potential use in the treatment of cancer, as it has been shown to inhibit the growth of cancer cells in vitro.